Cas no 103841-97-0 (Acetamide,N-[2-fluoro-4-(sulfooxy)phenyl]-)

• Product Name: Acetamide,N-[2-fluoro-4-(sulfooxy)phenyl]-
• CAS No: 103841-97-0
• MF: C₈H₈FNO₅S
• MW: 249.21622467041
• CID: 218984
• PubChem ID: 190614
• Update Time: 2025-04-19

Acetamide,N-[2-fluoro-4-(sulfooxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-fluoro-4-(sulfooxy)phenyl]-
• (4-acetamido-3-fluorophenyl) hydrogen sulfate
• DTXSID70146106
• 103841-97-0
• (4-acetamido-3-fluoro-phenyl) hydrogen sulfate
• A802590
• Acetamide, N-(2-fluoro-4-(sulfooxy)phenyl)-

• Inchi： 1S/C8H8FNO5S/c1-5(11)10-8-3-2-6(4-7(8)9)15-16(12,13)14/h2-4H,1H3,(H,10,11)(H,12,13,14)
• InChI Key： YTVIBFODJZQPHC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC(=C(C=1)F)NC(C)=O

Computed Properties

• Exact Mass: 249.01074
• Monoisotopic Mass: 249.01072169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 92.7